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Cat. No.: B12883096

Get Quote

The 1,2-benzisoxazole moiety is a privileged heterocyclic scaffold, forming the core of

numerous compounds with significant pharmacological and biological activities. Its derivatives

are prominent in medicinal chemistry, with notable examples including the atypical

antipsychotic risperidone and the anticonvulsant zonisamide.[1] The versatility of the

benzisoxazole ring system allows for diverse substitutions, leading to a wide range of

therapeutic agents.[2]

This guide focuses on a specific, less common derivative: 1-(Benzo[c]isoxazol-1(3H)-
yl)ethanone, more systematically named 1-(2,3-dihydro-1,2-benzisoxazol-1-yl)ethanone or N-

acetyl-1,2-benzisoxazoline. It is crucial to distinguish this molecule from its more common

aromatic isomer, 3-acetyl-1,2-benzisoxazole. The "(3H)" designation in the topic name

indicates a saturated carbon at position 3, meaning the five-membered isoxazole ring is in a

reduced, non-aromatic 'isoxazoline' form. This structural nuance profoundly impacts the

molecule's chemical properties and its analytical signatures.

This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals, detailing the necessary steps for the synthesis, purification, and
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complete structural elucidation of N-acetyl-1,2-benzisoxazoline. We will explore the causality

behind experimental choices and outline self-validating protocols to ensure scientific integrity.

Synthetic Strategy: A Plausible Route to N-Acetyl-
1,2-Benzisoxazoline
The synthesis of N-substituted 1,2-benzisoxazolines is less documented than their C3-

substituted aromatic counterparts. A logical and efficient approach involves the reductive

cyclization of a suitable precursor, such as 2-nitrobenzyl acetate. This strategy leverages

readily available starting materials and proceeds through a key intermediate that cyclizes to

form the desired heterocyclic core.

Proposed Synthetic Workflow
The proposed synthesis proceeds in two main stages: the formation of a hydroxylamine

intermediate followed by an intramolecular cyclization.
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Stage 1: Reductive Hydroxylamine Formation

Stage 2: Acetylation and Cyclization

2-Nitrobenzyl acetate

Zn, NH4Cl
H2O/EtOH

N-(2-Hydroxybenzyl)hydroxylamine

Acetic Anhydride (Ac2O)
Pyridine

1-(2,3-Dihydro-1,2-benzisoxazol-1-yl)ethanone
(N-Acetyl-1,2-benzisoxazoline)

Click to download full resolution via product page

Caption: Proposed two-stage synthesis of N-acetyl-1,2-benzisoxazoline.
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Experimental Protocol: Synthesis
Materials: 2-Nitrobenzyl acetate, Zinc dust, Ammonium chloride (NH₄Cl), Ethanol, Water, Acetic

Anhydride, Pyridine, Diethyl ether, Saturated Sodium Bicarbonate solution, Brine, Anhydrous

Magnesium Sulfate.

Step 1: Synthesis of N-(2-Hydroxybenzyl)hydroxylamine

To a solution of 2-nitrobenzyl acetate (1.0 eq) in a 1:1 mixture of ethanol and water, add

ammonium chloride (4.0 eq).

Cool the mixture to 0 °C in an ice bath.

Add zinc dust (5.0 eq) portion-wise over 30 minutes, maintaining the temperature below 10

°C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 4-

6 hours, monitoring by Thin Layer Chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of Celite to remove excess zinc

and inorganic salts.

Concentrate the filtrate under reduced pressure to remove ethanol.

Extract the aqueous residue with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate in vacuo to yield the crude hydroxylamine intermediate, which can be used in

the next step without further purification.

Step 2: Synthesis of 1-(2,3-Dihydro-1,2-benzisoxazol-1-yl)ethanone

Dissolve the crude N-(2-hydroxybenzyl)hydroxylamine from the previous step in pyridine (0.5

M solution).

Cool the solution to 0 °C.

Add acetic anhydride (1.2 eq) dropwise.
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Allow the reaction to stir at room temperature overnight.

Quench the reaction by pouring it into ice-cold water and extract with diethyl ether (3 x 50

mL).

Wash the combined organic layers sequentially with 1M HCl, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel (eluting with a hexane-ethyl

acetate gradient) to afford the pure N-acetyl-1,2-benzisoxazoline.

Comprehensive Structural Characterization
A multi-technique approach is essential for the unambiguous structural confirmation of the

synthesized molecule. The following sections detail the rationale and protocols for the key

analytical methods.

Connectivity & Environment Functional Groups Molecular Mass & Formula 3D Structure

N-Acetyl-1,2-benzisoxazoline

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry X-Ray Crystallography

• N-Acetyl Group (CH₃)
• Methylene (C3-H₂)

• Aromatic Protons (C4-C7)
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• Amide C=O
• Aromatic C=C

• C-N & C-O bonds

• Molecular Weight
• Fragmentation Pattern

• Bond Lengths & Angles
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Caption: Logical workflow for structural elucidation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Rationale & Expertise: NMR is the most powerful tool for determining the precise connectivity

of the molecule. The key diagnostic signals that differentiate N-acetyl-1,2-benzisoxazoline from

its aromatic isomer are the high-field singlet corresponding to the C3-methylene (CH₂) protons

and the chemical shift of the acetyl carbonyl carbon, which will appear in the amide region

(~168-172 ppm) rather than the ketone region (>190 ppm).

Predicted Spectral Data:

¹H NMR (400 MHz, CDCl₃):

δ ~2.2-2.4 ppm (s, 3H): A sharp singlet for the methyl protons of the N-acetyl group.

δ ~5.1-5.3 ppm (s, 2H): A singlet corresponding to the two equivalent methylene protons at

the C3 position. This is a definitive signal for the dihydro structure.

δ ~7.0-7.6 ppm (m, 4H): A complex multiplet pattern for the four protons on the benzene

ring.

¹³C NMR (100 MHz, CDCl₃):

δ ~22-25 ppm: Acetyl methyl carbon.

δ ~70-75 ppm: Methylene carbon at C3.

δ ~110-140 ppm: Aromatic carbons (four signals expected).

δ ~155-160 ppm: Quaternary aromatic carbon attached to oxygen (C7a).

δ ~168-172 ppm: Amide carbonyl carbon of the N-acetyl group.

Experimental Protocol: NMR Analysis

Accurately weigh 5-10 mg of the purified compound.

Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03%

tetramethylsilane (TMS) as an internal standard.
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Transfer the solution to a clean, dry 5 mm NMR tube.

Acquire ¹H and ¹³C spectra on a 400 MHz (or higher) NMR spectrometer at room

temperature.

Process the data (Fourier transform, phase correction, and baseline correction) and integrate

the ¹H signals.

Infrared (IR) Spectroscopy
Rationale & Expertise: IR spectroscopy provides rapid confirmation of the key functional

groups. The most critical absorption band to observe is that of the amide carbonyl (N-C=O). Its

position, typically lower than a ketone carbonyl, confirms the N-acetylation and rules out C3-

acetylation.

Predicted Spectral Data:

~1670-1690 cm⁻¹ (strong, sharp): Amide I band (C=O stretch). This is a key diagnostic peak.

~3050-3100 cm⁻¹ (weak to medium): Aromatic C-H stretch.

~2850-2960 cm⁻¹ (weak): Aliphatic C-H stretch (from CH₂ and CH₃ groups).

~1600, 1480 cm⁻¹ (medium): Aromatic C=C ring stretching vibrations.

~1250-1300 cm⁻¹ (strong): C-N stretching vibration.

~1200-1240 cm⁻¹ (strong): Aryl-O stretching vibration.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with

isopropanol.

Record a background spectrum of the empty ATR stage.

Place a small amount (1-2 mg) of the solid purified sample onto the crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.
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Record the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

Perform an automatic baseline correction and peak picking on the resulting spectrum.

Mass Spectrometry (MS)
Rationale & Expertise: High-resolution mass spectrometry (HRMS) provides an exact mass of

the molecular ion, allowing for the unambiguous determination of the molecular formula

(C₉H₉NO₂). The fragmentation pattern observed in the mass spectrum offers corroborating

evidence for the proposed structure.

Predicted Spectral Data (Electron Ionization - EI):

Molecular Formula: C₉H₉NO₂

Molecular Weight: 163.18 g/mol

Molecular Ion [M]⁺: m/z = 163

Key Fragments:

m/z = 121: Loss of ketene (CH₂=C=O) from the molecular ion, [M - 42]⁺. This is a

characteristic fragmentation for N-acetyl compounds.

m/z = 43: Acetyl cation [CH₃CO]⁺.

Experimental Protocol: GC-MS Analysis

Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like ethyl acetate or

dichloromethane.

Inject 1 µL of the solution into a Gas Chromatograph-Mass Spectrometer (GC-MS) equipped

with a standard capillary column (e.g., DB-5ms).

Use a temperature program that allows for the elution of the compound (e.g., start at 100 °C,

ramp to 280 °C at 10 °C/min).

Acquire mass spectra using electron ionization (EI) at 70 eV.
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Analyze the mass spectrum of the corresponding GC peak for the molecular ion and

characteristic fragments.

X-ray Crystallography
Rationale & Expertise: Single-crystal X-ray diffraction provides the ultimate, definitive proof of

structure. It yields a three-dimensional model of the molecule, confirming not only the

connectivity but also the precise bond lengths, bond angles, and conformation in the solid

state. Although obtaining suitable crystals can be challenging, the resulting data is irrefutable.

Experimental Protocol: Single-Crystal X-ray Diffraction

Grow single crystals suitable for diffraction. This is typically achieved by slow evaporation of

a saturated solution of the compound in a suitable solvent or solvent mixture (e.g., ethyl

acetate/hexane).

Mount a high-quality crystal (clear, well-defined faces, size ~0.1-0.3 mm) on a goniometer

head.

Place the crystal in a stream of cold nitrogen (e.g., 100 K) on the diffractometer.

Collect diffraction data using a modern diffractometer with a CCD or CMOS detector (e.g.,

using Mo Kα radiation, λ = 0.71073 Å).

Process the diffraction data (integration and scaling) and solve the structure using direct

methods.

Refine the structural model against the experimental data to obtain the final structure,

including atomic coordinates, bond lengths, and angles.[3][4][5]

Data Summary
The following table summarizes the key predicted analytical data for the structural confirmation

of 1-(2,3-Dihydro-1,2-benzisoxazol-1-yl)ethanone.
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Analytical Technique Feature
Expected Value /

Observation

¹H NMR N-C(O)CH₃ ~2.2-2.4 ppm (singlet, 3H)

C3-H₂ ~5.1-5.3 ppm (singlet, 2H)

Aromatic-H ~7.0-7.6 ppm (multiplet, 4H)

¹³C NMR N-C(O)CH₃ ~22-25 ppm

C3-H₂ ~70-75 ppm

Aromatic C ~110-140 ppm

C=O (Amide) ~168-172 ppm

IR Spectroscopy Amide C=O Stretch 1670-1690 cm⁻¹

Aryl-O Stretch 1200-1240 cm⁻¹

Mass Spectrometry Molecular Ion [M]⁺ m/z = 163

Key Fragment m/z = 121 ([M - 42]⁺)

Conclusion
The structural characterization of 1-(2,3-dihydro-1,2-benzisoxazol-1-yl)ethanone requires a

synergistic application of modern analytical techniques. The definitive features of its dihydro-

isoxazoline core are readily identified by the singlet at ~5.2 ppm in the ¹H NMR spectrum and

the C3 carbon signal at ~72 ppm in the ¹³C NMR spectrum. These signals, in conjunction with

the characteristic amide carbonyl absorption in the IR spectrum (~1680 cm⁻¹) and a molecular

ion at m/z 163 in the mass spectrum, provide a self-validating system for its unambiguous

identification and differentiation from other isomers. For absolute proof of structure, single-

crystal X-ray diffraction remains the gold standard. This guide provides the necessary

framework for researchers to confidently synthesize and characterize this unique

benzisoxazole derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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